9-Oxobicyclo[3.3.1]non-6-ene-3-carboxylic acid

• IUPAC Name: 9-oxobicyclo[3.3.1]non-6-ene-3-carboxylic acid
• InChI: InChI=1S/C10H12O3/c11-9-6-2-1-3-7(9)5-8(4-6)10(12)13/h1-2,6-8H,3-5H2,(H,12,13)
• InChI Key: SMLQNVSNMBQBPC-UHFFFAOYSA-N
• Canonical SMILES: C1C=CC2CC(CC1C2=O)C(=O)O
• Molecular Formula: C10H12O3
• Molecular Weight: 180.20 g/mol
• CAS RN: 159345-17-2

Description

“9-Oxobicyclo[3.3.1]non-6-ene-3-carboxylic acid” is a chemical compound with the linear formula C10H12O3. It has a molecular weight of 180.205. This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of “9-Oxobicyclo[3.3.1]non-6-ene-3-carboxylic acid” is represented by the linear formula C10H12O3. The average mass of the molecule is 180.201 Da, and the monoisotopic mass is 180.078644 Da.

Physical And Chemical Properties Analysis

The physical and chemical properties of “9-Oxobicyclo[3.3.1]non-6-ene-3-carboxylic acid” are not well-documented in the available literature. The compound has a molecular weight of 180.205.

Scientific Research Applications

Epoxide Ring-Opening Reactions

9-Oxabicyclo[6.1.0]non-4-ene, a related compound to 9-Oxobicyclo[3.3.1]non-6-ene-3-carboxylic acid, is involved in intramolecular bromonium ion-assisted epoxide ring-opening reactions. This process enables the production of novel bicyclo[4.2.1] and bicyclo[3.3.1] ethers using various nucleophiles, including carboxylic acids. The structure of these adducts has been elucidated, highlighting its relevance in advanced organic synthesis (Bonney et al., 2011).

Synthesis of Azaadamantane Derivatives

9-Oxo endo-bicyclo[3.3.1]non-6-ene-3-carboxylic acid is a precursor in the synthesis of 2-Azaadamantan-6-one and its derivatives. This synthesis involves Curtius rearrangements and highlights the chemical versatility and potential applications in creating complex molecular structures (Wu et al., 2018).

Peptide Synthesis and Conformational Analysis

9-Amino-3,7-diazabicyclo[3.3.1]nonane-9-carboxylic acid, a compound structurally related to 9-Oxobicyclo[3.3.1]non-6-ene-3-carboxylic acid, is used in peptide synthesis. It's part of the design and synthesis of new bis-cationic cyclic amino acids, contributing to the study of peptide conformation and structure (Yamashita et al., 2015).

Synthesis of Dipeptide Mimetics

Research involving the synthesis of azabicyclo[X.Y.0]alkane amino acids, which are rigid dipeptide mimetics, also relates to the field of 9-Oxobicyclo[3.3.1]non-6-ene-3-carboxylic acid. These compounds are useful in structure-activity studies for peptide-based drug discovery (Mandal et al., 2005).

Bridged Morpholine Syntheses

The synthesis of 9-oxa-3-aza-bicyclo[3.3.1]nonane, which could be derived from 9-Oxobicyclo[3.3.1]non-6-ene-3-carboxylic acid, demonstrates its potential in creating bridged morpholines. This process is notable for its practical and concise methodology, starting from dicarboxylic acids (Zaytsev et al., 2016).

Enantioselective Oxidation in Organic Synthesis

The synthesis and application of enantiomerically pure 9-oxabispidines, using a related compound, illustrates its role in the enantioselective oxidation of secondary alcohols. This application is crucial in the development of chiral catalysts and ligands in organic chemistry (Breuning et al., 2009).

Safety and Hazards

As with all chemicals, safety precautions should be taken when handling “9-Oxobicyclo[3.3.1]non-6-ene-3-carboxylic acid”. Sigma-Aldrich sells this product as-is and makes no representation or warranty whatsoever with respect to this product.

Mechanism of Action

Action Environment

Environmental factors play a crucial role in drug stability and efficacy. Light, temperature, pH, and humidity can affect the compound’s integrity. Stability studies are essential to optimize its storage conditions and shelf life.

: Sigma-Aldrich: 9-OXO-BICYCLO (3.3.1)NON-6-ENE-3-CARBOXYLIC ACID